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Compound of Interest

Compound Name: 2-Fluoro-4-vinylpyridine

CAS No.: 552331-57-4

Cat. No.: B1322555

Get Quote

CAS Number: 552331-57-4 Molecular Formula: C₇H₆FN Physical State: Colorless to light

yellow oil Primary Hazard Class: Michael Acceptor / Lachrymator / Polymerization Hazard

Introduction: The "Warhead" Profile
2-Fluoro-4-vinylpyridine is not merely a solvent or passive reagent; it is a reactive

electrophile. In drug development, it serves as a fragment for "covalent warheads"—structures

designed to form irreversible bonds with specific protein residues (typically cysteine).

Its reactivity is driven by the synergistic electron-withdrawing effects of the pyridine nitrogen

and the C2-fluorine atom. This makes the vinyl group at the C4 position highly susceptible to

nucleophilic attack, significantly more so than in non-fluorinated analogs like 4-vinylpyridine.

Hazard Mechanism & Toxicology
Unlike simple flammables, the danger of this compound lies in its specific chemical mechanism:

Michael Addition.

The Mechanism of Toxicity
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Upon contact with biological tissue (skin, eyes, lungs), the electron-deficient

-carbon of the vinyl group acts as a soft electrophile. It rapidly reacts with the sulfhydryl (-SH)
groups of cysteine residues in proteins. This covalent modification can lead to severe contact
dermatitis, sensitization, and corneal damage.
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Figure 1: The Michael Addition mechanism driving the toxicity and instability of 2-Fluoro-4-
vinylpyridine.

Storage & Stability Protocols
The high electrophilicity also makes this compound prone to autopolymerization, which can be

exothermic and explosive in sealed containers.
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Parameter Specification Scientific Rationale

Temperature -20°C (Freezer)
Kinetic suppression of radical

polymerization rates.

Atmosphere Argon or Nitrogen

Oxygen can form peroxides

with vinyl groups, initiating

radical chains.

Inhibitor 4-tert-Butylcatechol (TBC)

Radical scavenger. typically

added at 100–1000 ppm. Must

be removed before catalytic

reactions (e.g., Heck/Suzuki).

Container Amber Glass
UV light can photo-initiate

polymerization.

Shelf Life < 6 Months

Even inhibited samples

degrade; re-test purity via ¹H-

NMR before use.

Operational Handling & Synthesis
Pre-Synthesis Verification
Before committing this expensive reagent to a reaction, verify it has not polymerized.

Visual Check: The liquid should be fluid, not viscous or "syrupy."

NMR Check: Look for broadening of vinyl proton peaks (5.5–6.8 ppm). Sharp peaks indicate

monomeric purity.

Safe Synthesis Workflow (Example: Suzuki Coupling)
When synthesizing 2-Fluoro-4-vinylpyridine (e.g., from 2-fluoro-4-bromopyridine) or using it

as a reactant:

Preparation: Calculate stoichiometry based on active monomer, correcting for inhibitor

content if not removed.
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Inhibitor Removal: If the reaction is sensitive to phenols (e.g., certain catalytic cycles), pass

the neat liquid through a small plug of basic alumina immediately before use. This traps the

acidic TBC inhibitor.

Transfer: Never pour. Use a gastight syringe or positive-displacement pipette to transfer the

liquid directly from the storage vial to the reaction vessel under inert gas.
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Figure 2: Operational workflow for transferring 2-Fluoro-4-vinylpyridine from storage to

reaction.

Emergency Response & Decontamination
Standard water washing is often insufficient for lipophilic alkylators.

Skin Contact:

Do not scrub. Scrubbing drives the electrophile deeper into the dermis.

Flush with PEG-400 (Polyethylene Glycol) or ethanol first, then copious soap and water.

The organic solvent helps solubilize the lipophilic pyridine derivative.

Seek medical attention; sensitization may appear hours later.

Spill Cleanup:

Do not absorb with paper towels (fire risk if polymerization triggers).

Cover with a chemical deactivation slurry: 10% sodium thiosulfate + 5% sodium

bicarbonate. The thiosulfate acts as a "sacrificial nucleophile," reacting with the vinyl group

safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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